2-amino-4-(2-methylphenyl)-5-oxo-4H,5H-pyrano[3,2-c]chromene-3-carbonitrile

• IUPAC Name: 2-amino-4-(2-methylphenyl)-5-oxo-4H-pyrano[3,2-c]chromene-3-carbonitrile
• InChI: InChI=1S/C20H14N2O3/c1-11-6-2-3-7-12(11)16-14(10-21)19(22)25-18-13-8-4-5-9-15(13)24-20(23)17(16)18/h2-9,16H,22H2,1H3
• InChI Key: ZFKXNGXCMAEZRY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C2C(=C(OC3=C2C(=O)OC4=CC=CC=C43)N)C#N
• Molecular Formula: C20H14N2O3
• Molecular Weight: 330.3 g/mol

Description

2-amino-4-(2-methylphenyl)-5-oxo-4H,5H-pyrano[3,2-c]chromene-3-carbonitrile, also known as AMC, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. AMC belongs to the pyrano[3,2-c]chromene family of compounds, which have been found to exhibit a range of biological activities, including anti-inflammatory, antioxidant, and anticancer properties.

Scientific Research Applications

1. Structural Analysis and Conformation Studies

2-Amino-4-(2-methylphenyl)-5-oxo-4H,5H-pyrano[3,2-c]chromene-3-carbonitrile and its derivatives have been extensively studied for their structural properties using X-ray diffraction techniques. These studies reveal significant insights into their molecular conformation, with the pyran ring often deviating from planarity and adopting boat conformations. Such structural analyses are crucial in understanding the physical and chemical properties of these compounds, which can influence their potential applications in various fields including materials science and pharmaceuticals (Sharma et al., 2015).

2. Non-Linear Optical Properties

Research has also focused on the non-linear optical (NLO) properties of chromene derivatives, including those related to 2-amino-4-(2-methylphenyl)-5-oxo-4H,5H-pyrano[3,2-c]chromene-3-carbonitrile. These studies, often employing density functional theory (DFT) and time-dependent DFT, have revealed that certain derivatives exhibit significant NLO behaviors, making them potential candidates for applications in optoelectronics and photonics (Arif et al., 2022).

3. Synthesis and Derivative Formation

A notable area of research is the synthesis of new derivatives and analogs of this compound. Through various chemical reactions, researchers have been able to create a range of fused and non-fused chromene derivatives, expanding the chemical diversity and potential utility of this compound in different scientific applications (Mohammed et al., 2015).

4. Electrocatalytic Applications

There has been a focus on the use of this compound in electrocatalytic processes. Specifically, it has been utilized in the multicomponent assembling of various derivatives under neutral and mild conditions. This showcases its potential in electrochemical applications, possibly paving the way for its use in catalysis and synthesis of complex organic compounds (Vafajoo et al., 2014).

5. Potential Antiviral Activities

Some derivatives of 2-amino-4-(2-methylphenyl)-5-oxo-4H,5H-pyrano[3,2-c]chromene-3-carbonitrile have been explored for their potential antiviral activities. Studies have shown that certain synthesized compounds demonstrate inhibitory activity against HIV, indicating possible pharmaceutical applications in antiviral drug development (Al-Masoudi et al., 2013).